Cas no 2228810-24-8 (tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate
• CAS No: 2228810-24-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5929835
• PubChem ID: 165620777
• Update Time: 2025-06-25

tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate
• tert-butyl N-[2-(2-aminopropanoyl)phenyl]carbamate
• EN300-1874493
• 2228810-24-8

• Inchi： 1S/C14H20N2O3/c1-9(15)12(17)10-7-5-6-8-11(10)16-13(18)19-14(2,3)4/h5-9H,15H2,1-4H3,(H,16,18)
• InChI Key： QTJUSJLHCORLJP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C(C)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate (CAS No. 2228810-24-8)

tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate, with the CAS number 2228810-24-8, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS No. 2228810-24-8, is a carbamate derivative featuring a tert-butyl group and an aminopropanoyl moiety. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

In recent years, the demand for tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate has surged due to its potential applications in peptide synthesis and medicinal chemistry. Researchers are particularly interested in its role as a protecting group for amines, a critical step in the synthesis of bioactive compounds. The compound's CAS No. 2228810-24-8 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in the field.

One of the key features of tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate is its stability under various reaction conditions, making it a versatile building block. The tert-butyl group provides steric hindrance, which can be advantageous in selective reactions. Meanwhile, the aminopropanoyl segment offers a reactive site for further functionalization. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, as it can reduce the number of steps required in multi-step reactions.

The compound's CAS No. 2228810-24-8 is often associated with queries about its solubility, melting point, and spectroscopic properties. These parameters are crucial for researchers designing experiments or scaling up production. Recent studies have also explored its potential in crystallography and molecular modeling, where its well-defined structure serves as a reference for computational analyses.

Another area of interest is the compound's compatibility with automated synthesis platforms, a hot topic in modern high-throughput screening. As pharmaceutical companies and research institutions adopt more automated workflows, intermediates like tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate are being evaluated for their suitability in robotic systems. This aligns with broader industry trends toward digital chemistry and AI-assisted drug design.

In summary, tert-butyl N-2-(2-aminopropanoyl)phenylcarbamate (CAS No. 2228810-24-8) is a compound of significant interest in contemporary chemical research. Its unique structural features, combined with its applicability in cutting-edge fields like peptide therapeutics and computational chemistry, ensure its continued relevance. As research progresses, this compound is likely to play an even greater role in advancing drug discovery and material science.